Cas no 1512073-10-7 (Benzenamine, 3-(chloromethoxy)-N,N-dimethyl-)

• Product Name: Benzenamine, 3-(chloromethoxy)-N,N-dimethyl-
• CAS No: 1512073-10-7
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 5262709
• Update Time: 2025-07-01

Benzenamine, 3-(chloromethoxy)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(chloromethoxy)-N,N-dimethyl-

• Inchi： 1S/C9H12ClNO/c1-11(2)8-4-3-5-9(6-8)12-7-10/h3-6H,7H2,1-2H3
• InChI Key： WBCGOMWCPOFNPY-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC=CC(OCCl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzenamine, 3-(chloromethoxy)-N,N-dimethyl-

Benzenamine, 3-(chloromethoxy)-N,N-dimethyl- (CAS No. 1512073-10-7): A Comprehensive Overview

Benzenamine, 3-(chloromethoxy)-N,N-dimethyl-, identified by its CAS number 1512073-10-7, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound, belonging to the class of N,N-dimethylated aromatic amines, has garnered attention due to its versatile applications in the development of various bioactive molecules. Its unique structural features, including a chloromethoxy substituent on the benzene ring and dimethylation at the nitrogen atoms, make it a valuable intermediate in synthetic chemistry.

The< strong>benzeneamine core structure of this compound provides a stable aromatic framework that is conducive to further functionalization. The presence of the< strong>chloromethoxy group at the 3-position introduces reactivity that can be exploited in various synthetic pathways, while the N,N-dimethylation enhances the compound's solubility and stability, making it more amenable to biological studies. These characteristics have positioned Benzenamine, 3-(chloromethoxy)-N,N-dimethyl- as a key building block in the synthesis of more complex molecules.

In recent years, there has been a growing interest in< strong>N,N-dimethylated aromatic amines due to their potential applications in medicinal chemistry. These compounds have been explored as intermediates in the synthesis of pharmaceuticals, particularly those targeting neurological and cardiovascular diseases. The< strong>dimethylation at the nitrogen atoms not only improves the compound's metabolic stability but also enhances its binding affinity to biological targets, making it an attractive candidate for drug development.

The< strong>chloromethoxy substituent on the benzene ring adds another layer of reactivity, allowing for further derivatization through nucleophilic substitution reactions. This property has been utilized in the synthesis of various bioactive molecules, including kinase inhibitors and antiviral agents. The ability to introduce additional functional groups at this position makes Benzenamine, 3-(chloromethoxy)-N,N-dimethyl- a versatile tool for medicinal chemists.

Recent studies have highlighted the importance of< strong>benzeneamine derivatives in the development of novel therapeutics. For instance, researchers have demonstrated that certain derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression. The structural motifs present in these derivatives have been shown to interact with target proteins in a manner that disrupts their normal function, leading to therapeutic effects.

The< strong>synthetic utility of Benzenamine, 3-(chloromethoxy)-N,N-dimethyl- has also been explored in the context of material science. Its ability to undergo cross-coupling reactions with various organic halides has made it a valuable precursor for the synthesis of conjugated polymers and organic semiconductors. These materials have potential applications in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

In addition to its pharmaceutical and material science applications, Benzenamine, 3-(chloromethoxy)-N,N-dimethyl- has been studied for its biological properties. Preliminary investigations suggest that this compound may possess antioxidant and anti-inflammatory effects. These properties have prompted further research into its potential as a therapeutic agent for chronic diseases characterized by oxidative stress and inflammation.

The< strong>CAS number 1512073-10-7 provides a unique identifier for this compound, ensuring accurate documentation and tracking in scientific literature and industrial applications. This standardized classification system is essential for maintaining consistency and clarity in chemical nomenclature, facilitating collaboration among researchers worldwide.

In conclusion, Benzenamine, 3-(chloromethoxy)-N,N-dimethyl- is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it a valuable intermediate for synthetic pathways leading to bioactive molecules, while its biological properties suggest therapeutic applications. As research continues to uncover new uses for this compound, its importance is likely to grow further.